Cas no 59276-14-1 (Isoquinoline,1-[(2,3-dimethoxyphenyl)methyl]-6,7-dimethoxy-, hydrochloride (1:1))

• Product Name: Isoquinoline,1-[(2,3-dimethoxyphenyl)methyl]-6,7-dimethoxy-, hydrochloride (1:1)
• CAS No: 59276-14-1
• MF: C₂₀H₂₂ClNO₄
• MW: 375.845984935761
• CID: 371025
• PubChem ID: 42992
• Update Time: 2025-04-19

Isoquinoline,1-[(2,3-dimethoxyphenyl)methyl]-6,7-dimethoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1-[(2,3-dimethoxyphenyl)methyl]-6,7-dimethoxy-, hydrochloride (1:1)
• 1-[(2,3-dimethoxyphenyl)methyl]-6,7-dimethoxyisoquinolin-2-ium,chloride
• Chlorhydrate de (dimethoxy-2,3 benzyl)-1 dimethoxy-6,7 isoquinoleine [ French]
• Chlorhydrate de (dimethoxy-2,3 benzyl)-1 dimethoxy-6,7 isoquinoleine [French]
• Isoquinoline, 1-((2,3-dimethoxyphenyl)methyl)-6,7-dimethoxy-, hydrochloride
• 6,7-Dimethoxy-1-(2,3-dimethoxybenzyl)isoquinoline hydrochloride
• 59276-14-1
• 4262 R.P.
• Chlorhydrate de (dimethoxy-2,3 benzyl)-1 dimethoxy-6,7 isoquinoleine
• ISOQUINOLINE, 6,7-DIMETHOXY-1-(2,3-DIMETHOXYBENZYL)-, HYDROCHLORIDE

• Inchi： 1S/C20H21NO4.ClH/c1-22-17-7-5-6-14(20(17)25-4)10-16-15-12-19(24-3)18(23-2)11-13(15)8-9-21-16;/h5-9,11-12H,10H2,1-4H3;1H
• InChI Key： SUPQCSULECJYRD-UHFFFAOYSA-N
• SMILES： [Cl-].O(C)C1C(=CC=CC=1CC1C2C=C(C(=CC=2C=C[NH+]=1)OC)OC)OC

Computed Properties

• Exact Mass: 352.9516
• Monoisotopic Mass: 375.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 51.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines